Cas no 3944-29-4 (2,2'-Bithiazole, 4,4'-dimethyl-)

2,2'-Bithiazole, 4,4'-dimethyl- structure
3944-29-4 structure
Product Name:2,2'-Bithiazole, 4,4'-dimethyl-
CAS No:3944-29-4
MF:C8H8N2S2
MW:196.292518615723
CID:3963283
PubChem ID:21779250
Update Time:2025-04-22

2,2'-Bithiazole, 4,4'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bithiazole, 4,4'-dimethyl-
    • 4,4Dimethyl-2,2bithiazolyl
    • 4,4'-dimethyl-1H,1'H-2,2'-bithiazole
    • SCHEMBL18157874
    • 3944-29-4
    • Inchi: 1S/C8H8N2S2/c1-5-3-11-7(9-5)8-10-6(2)4-12-8/h3-4H,1-2H3
    • InChI Key: VYPDSJLDNVORTM-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C1=NC(C)=CS1

Computed Properties

  • Exact Mass: 196.01289061Da
  • Monoisotopic Mass: 196.01289061Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82.3Ų
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